Cas no 2229113-05-5 (methyl 3-(aminomethyl)-5-cyclopentylpentanoate)

• Product Name: methyl 3-(aminomethyl)-5-cyclopentylpentanoate
• CAS No: 2229113-05-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5952000
• PubChem ID: 165673615
• Update Time: 2025-06-22

methyl 3-(aminomethyl)-5-cyclopentylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)-5-cyclopentylpentanoate
• EN300-1825363
• 2229113-05-5

• Inchi： 1S/C12H23NO2/c1-15-12(14)8-11(9-13)7-6-10-4-2-3-5-10/h10-11H,2-9,13H2,1H3
• InChI Key： WSGNUVCDYYMQNR-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)CCC1CCCC1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-(aminomethyl)-5-cyclopentylpentanoate

Exploring the Properties and Applications of Methyl 3-(Aminomethyl)-5-Cyclopentylpentanoate (CAS No. 2229113-05-5)

In the realm of specialty chemicals, methyl 3-(aminomethyl)-5-cyclopentylpentanoate (CAS No. 2229113-05-5) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its cyclopentyl moiety and ester-amine functional groups, serves as a critical intermediate in pharmaceutical synthesis, agrochemical formulations, and advanced material science. Researchers and industry professionals are increasingly exploring its potential in drug discovery and bioconjugation, aligning with the growing demand for high-value chemical building blocks.

The structural elegance of methyl 3-(aminomethyl)-5-cyclopentylpentanoate lies in its balanced lipophilicity and reactivity, making it a preferred choice for peptide mimetics and small-molecule therapeutics. With the rise of personalized medicine and targeted drug delivery systems, this compound’s aminomethyl group offers a handle for further derivatization, enabling the creation of prodrugs or biocompatible coatings. Recent studies highlight its role in optimizing bioavailability and metabolic stability—key challenges in modern pharmacology.

From an industrial perspective, CAS 2229113-05-5 is synthesized through scalable routes involving catalytic hydrogenation and esterification, ensuring cost-effectiveness for large-scale production. Its compatibility with green chemistry principles (e.g., solvent-free reactions) resonates with the global push toward sustainable manufacturing. Notably, the cyclopentyl ring enhances steric control in asymmetric synthesis, a feature leveraged in chiral catalyst design and enantioselective transformations.

Beyond pharmaceuticals, methyl 3-(aminomethyl)-5-cyclopentylpentanoate finds niche applications in flavor and fragrance industries, where its ester group contributes to subtle olfactory profiles. Additionally, its amine functionality facilitates crosslinking in polymeric materials, improving thermal stability—a property vital for high-performance coatings and adhesives. As the demand for multifunctional additives grows, this compound’s dual reactivity positions it as a versatile candidate.

In the context of AI-driven drug design, CAS 2229113-05-5 is frequently referenced in cheminformatics databases for its scaffold diversity. Computational models predict its utility in GPCR-targeted therapies, a hot topic given the surge in neurological disorder research. Furthermore, its patent landscape reveals innovations in cancer immunotherapy and enzyme inhibitors, underscoring its cross-disciplinary relevance.

To address common queries from researchers: “How to purify methyl 3-(aminomethyl)-5-cyclopentylpentanoate?”—chromatographic techniques (e.g., flash column chromatography) are recommended. Another frequent question, “Is CAS 2229113-05-5 water-soluble?” highlights its moderate solubility, often enhanced via salt formation or co-solvent systems. These practical insights align with laboratory troubleshooting trends in online forums.

In summary, methyl 3-(aminomethyl)-5-cyclopentylpentanoate exemplifies the convergence of synthetic innovation and application-driven research. Its adaptability across industries—from life sciences to materials engineering—makes it a compound of enduring interest. As high-throughput screening and computational chemistry advance, the exploration of its derivatives is poised to unlock new frontiers in functional molecules.